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Introduction
Fluoroquinolones are a class of broad-spectrum synthetic antibiotics widely used in veterinary

medicine to treat bacterial infections in food-producing animals. The potential for residues of

these drugs to remain in food products such as meat, milk, and eggs is a significant food safety

concern due to the risks of allergic reactions in sensitive individuals and the development of

antibiotic-resistant bacteria. Regulatory bodies worldwide have established maximum residue

limits (MRLs) for fluoroquinolones in various food commodities.

To ensure compliance with these regulations and safeguard public health, sensitive and reliable

analytical methods are essential for the routine monitoring of fluoroquinolone residues in food.

Liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) has become the

gold standard for this purpose due to its high selectivity and sensitivity. The use of stable

isotope-labeled internal standards, such as Orbifloxacin-d4, is crucial for accurate

quantification. Orbifloxacin-d4, a deuterated analog of the fluoroquinolone orbifloxacin, mimics

the chemical behavior of the target analytes during sample preparation and ionization, thereby

compensating for matrix effects and variations in instrument response. This application note

provides a detailed protocol for the determination of fluoroquinolone residues in various food

matrices using Orbifloxacin-d4 as an internal standard.

Principle

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b15560664?utm_src=pdf-interest
https://www.benchchem.com/product/b15560664?utm_src=pdf-body
https://www.benchchem.com/product/b15560664?utm_src=pdf-body
https://www.benchchem.com/product/b15560664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This method involves the extraction of fluoroquinolone residues from a homogenized food

sample, followed by a cleanup step to remove interfering matrix components. The final extract

is then analyzed by LC-MS/MS. Orbifloxacin-d4 is added to the sample at the beginning of the

procedure to serve as an internal standard for the quantification of target fluoroquinolone

analytes. Quantification is achieved by comparing the peak area ratio of the target analyte to

that of the internal standard against a calibration curve prepared in a blank matrix extract.

Featured Analytes
This protocol is suitable for the analysis of a range of fluoroquinolones, including but not limited

to:

Ciprofloxacin

Danofloxacin

Enrofloxacin

Norfloxacin

Ofloxacin

Sarafloxacin

Orbifloxacin

Experimental Protocols
Protocol 1: Analysis of Fluoroquinolones in Meat (e.g.,
Chicken, Pork, Beef) using QuEChERS
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined

approach for sample preparation.[1][2][3][4][5]

1. Sample Preparation and Extraction:

Homogenize a representative portion of the meat sample.
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Weigh 5 g (± 0.1 g) of the homogenized sample into a 50 mL polypropylene centrifuge tube.

Add 100 µL of the Orbifloxacin-d4 internal standard working solution (e.g., 1 µg/mL).

Add 10 mL of 1% acetic acid in acetonitrile.

Add the contents of a QuEChERS extraction salt packet (e.g., 4 g MgSO₄, 1 g NaCl, 1 g

sodium citrate, 0.5 g disodium citrate sesquihydrate).

Cap the tube tightly and shake vigorously for 1 minute.

Centrifuge at 4000 rpm for 5 minutes.

2. Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

Transfer 1 mL of the supernatant (acetonitrile layer) to a 2 mL d-SPE tube containing a

mixture of primary secondary amine (PSA) sorbent and C18 sorbent (e.g., 150 mg MgSO₄,

50 mg PSA, 50 mg C18).

Vortex for 30 seconds.

Centrifuge at 10,000 rpm for 5 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an autosampler vial for LC-MS/MS

analysis.

Protocol 2: Analysis of Fluoroquinolones in Milk using
Solid-Phase Extraction (SPE)
This protocol is suitable for the analysis of fluoroquinolone residues in milk and milk products.

[6]

1. Sample Preparation and Extraction:

Pipette 5 mL of milk into a 50 mL polypropylene centrifuge tube.

Add 100 µL of the Orbifloxacin-d4 internal standard working solution (e.g., 1 µg/mL).
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Add 10 mL of acetonitrile.

Vortex for 1 minute to precipitate proteins.

Centrifuge at 4000 rpm for 10 minutes.

Collect the supernatant and dilute with 20 mL of water.

2. Solid-Phase Extraction (SPE) Cleanup:

Condition an Oasis HLB SPE cartridge (e.g., 60 mg, 3 mL) with 3 mL of methanol followed

by 3 mL of water.

Load the diluted extract onto the SPE cartridge at a flow rate of 1-2 mL/min.

Wash the cartridge with 3 mL of water.

Dry the cartridge under vacuum for 5 minutes.

Elute the analytes with 4 mL of methanol.

Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

Reconstitute the residue in 1 mL of the initial mobile phase and filter through a 0.22 µm

syringe filter into an autosampler vial.

LC-MS/MS Instrumental Conditions
Liquid Chromatography (LC) Parameters:
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Parameter Value

Column
C18 reversed-phase column (e.g., 100 mm x 2.1

mm, 2.6 µm)

Mobile Phase A 0.1% Formic acid in water

Mobile Phase B 0.1% Formic acid in acetonitrile

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

Gradient Program
0-1 min (5% B), 1-8 min (5-95% B), 8-10 min

(95% B), 10.1-12 min (5% B)

Mass Spectrometry (MS) Parameters:

Parameter Value

Ionization Mode Electrospray Ionization (ESI), Positive

Ion Source Temp. 500°C

Capillary Voltage 3.5 kV

Scan Type Multiple Reaction Monitoring (MRM)

MRM Transitions for Target Analytes and Internal Standard:
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Analyte Precursor Ion (m/z) Product Ion 1 (m/z) Product Ion 2 (m/z)

Ciprofloxacin 332.1 314.1 288.1

Danofloxacin 358.1 340.1 299.1

Enrofloxacin 360.1 342.1 316.1

Norfloxacin 320.1 302.1 276.1

Ofloxacin 362.1 318.1 261.1

Sarafloxacin 386.1 368.1 325.1

Orbifloxacin 396.1 378.1 352.1

Orbifloxacin-d4 (IS) 400.1 382.1 356.1

Note: The specific MRM transitions and collision energies should be optimized for the

instrument in use.

Data Presentation
The following tables summarize typical performance data for the analysis of fluoroquinolones in

food matrices using a stable isotope-labeled internal standard.

Table 1: Method Detection and Quantification Limits

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15560664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyte
Limit of Detection (LOD)
(µg/kg)

Limit of Quantification
(LOQ) (µg/kg)

Ciprofloxacin 0.1 - 0.5 0.3 - 1.5

Danofloxacin 0.2 - 0.8 0.6 - 2.4

Enrofloxacin 0.1 - 0.6 0.3 - 1.8

Norfloxacin 0.1 - 0.5 0.3 - 1.5

Ofloxacin 0.2 - 0.7 0.6 - 2.1

Sarafloxacin 0.3 - 1.0 0.9 - 3.0

Orbifloxacin 0.2 - 0.6 0.6 - 1.8

Data compiled from various studies on fluoroquinolone analysis in food.

Table 2: Recovery and Precision Data in Spiked Chicken Muscle (n=6)

Analyte
Spiking Level
(µg/kg)

Mean Recovery (%)
Relative Standard
Deviation (RSD)
(%)

Ciprofloxacin 5 95.2 4.8

10 98.1 3.5

Enrofloxacin 5 92.8 5.1

10 96.5 4.2

Orbifloxacin 5 94.1 4.5

10 97.3 3.9

Representative data based on typical method performance.

Mandatory Visualization
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Caption: Experimental workflow for fluoroquinolone analysis.
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Caption: Logic of using an internal standard for accurate quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15560664#application-of-orbifloxacin-d4-in-food-
safety-testing-for-fluoroquinolones]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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